molecular formula C6H7ClN2O2 B8439668 1-Methyl-2-chloromethyl-5-nitropyrrole

1-Methyl-2-chloromethyl-5-nitropyrrole

Cat. No.: B8439668
M. Wt: 174.58 g/mol
InChI Key: NSMHONDPTSFEMZ-UHFFFAOYSA-N
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Description

1-Methyl-2-chloromethyl-5-nitropyrrole is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H7ClN2O2

Molecular Weight

174.58 g/mol

IUPAC Name

2-(chloromethyl)-1-methyl-5-nitropyrrole

InChI

InChI=1S/C6H7ClN2O2/c1-8-5(4-7)2-3-6(8)9(10)11/h2-3H,4H2,1H3

InChI Key

NSMHONDPTSFEMZ-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=C1[N+](=O)[O-])CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of the above alcohol (43) (0.13 g, 0.83 mmol) in dry CH2Cl2 (5 mL) at 0° C. was treated with methanesulfonyl chloride (0.36 mL. 1.25 mmol), followed by Et3N (0.50 mL). After stirring at 0° C. for 15 min, the mixture was evaporated to dryness under reduced pressure at room temperature, and the resulting brown solid was partitioned between water and EtOAc. Workup of the organic layer gave a crude product which was was chromatographed on silica gel. Elution with CH2Cl2 /petroleum ether (1:1) gave 1-methyl-2-chloromethyl-5-nitropyrrole (44) (0.13 g, 88%), mp (EtOAc/petroleum ether) 82.5-83.5° C. 1H NMR (CDCl3) δ 7.16 (d, J=4.4 Hz, 1 H, H-4), 6.26 (d, J=4.4 Hz, 1 H, H-3), 4.60 (s, 2 H, CH2Cl), 4.02 (s, 3 H, CH3). Anal. Calculated for C6H7ClN2O2 : C, 41.3; H, 4.0; N, 16.0. Found: C, 41.4; H, 4.0; N, 15.9%.
Quantity
0.13 g
Type
reactant
Reaction Step One
Quantity
0.36 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two

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